2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide]

• IUPAC Name: N-(oxolan-2-ylmethyl)-2-[3-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanylquinoxalin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H28N4O4S2/c27-19(23-11-15-5-3-9-29-15)13-31-21-22(26-18-8-2-1-7-17(18)25-21)32-14-20(28)24-12-16-6-4-10-30-16/h1-2,7-8,15-16H,3-6,9-14H2,(H,23,27)(H,24,28)
• InChI Key: MBXBWQZBXRIZPD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=NC3=CC=CC=C3N=C2SCC(=O)NCC4CCCO4
• Molecular Formula: C22H28N4O4S2
• Molecular Weight: 476.6 g/mol

Description

2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide], also known as QX-314, is a quaternary ammonium derivative of lidocaine. It is a highly potent and selective blocker of voltage-gated sodium channels, which are responsible for the initiation and propagation of action potentials in excitable cells. QX-314 has been widely used in scientific research to investigate the role of sodium channels in various physiological and pathological processes.

Mechanism of Action

2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] blocks sodium channels by binding to the intracellular side of the channel pore in a voltage-dependent manner. Unlike lidocaine, which is a tertiary amine and can only block channels from the extracellular side, 2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] can penetrate the cell membrane and block channels from the intracellular side. This allows for selective and long-lasting block of sodium channels in specific cells or tissues.
Biochemical and Physiological Effects:
2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that 2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] can selectively block sodium channels in a variety of cell types, including neurons, muscle cells, and immune cells. In vivo studies have shown that 2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] can selectively block nociceptive neurons in order to produce analgesia without affecting other sensory modalities. 2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] has also been shown to have anti-inflammatory effects, possibly due to its ability to block sodium channels in immune cells.

Advantages and Limitations for Lab Experiments

2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] has a number of advantages for use in lab experiments. It is highly potent and selective, allowing for selective block of sodium channels in specific cells or tissues. It is also long-lasting, allowing for sustained block of sodium channels over a period of hours. However, 2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] also has some limitations. It is a charged molecule, which can limit its ability to penetrate cell membranes and block channels in some cell types. It also has a relatively slow onset of action, which can limit its use in some experimental settings.

Future Directions

There are a number of future directions for research involving 2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide]. One area of interest is the development of new delivery methods for 2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide], such as nanoparticles or liposomes, which could enhance its ability to penetrate cell membranes and target specific cells or tissues. Another area of interest is the investigation of the role of sodium channels in other physiological and pathological processes, such as epilepsy, cardiac arrhythmias, and cancer. Finally, the development of new derivatives of 2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] with improved potency, selectivity, and pharmacokinetic properties could lead to the development of new drugs for the treatment of pain and other conditions.

Scientific Research Applications

2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] has been used in a variety of scientific research applications, including pain research, neurophysiology, and drug delivery. In pain research, 2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] has been used to selectively block nociceptive neurons in order to investigate the mechanisms of pain sensation. In neurophysiology, 2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] has been used to selectively block sodium channels in order to investigate the role of sodium channels in neuronal excitability and synaptic transmission. In drug delivery, 2,2'-[2,3-quinoxalinediylbis(thio)]bis[N-(tetrahydro-2-furanylmethyl)acetamide] has been used as a selective sodium channel blocker to enhance the delivery of other drugs to specific tissues or cells.